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Compound of Interest

Compound Name: Iridium-192

Cat. No.: B1214195

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the discovery, history, and
key characteristics of the Iridium-192 (192|r) isotope. It is designed to serve as a valuable
resource for researchers, scientists, and professionals in drug development who utilize or are
investigating the applications of this significant radioisotope.

Discovery and Historical Context

The journey to the identification and production of Iridium-192 is rooted in the broader history
of elemental and isotopic discovery. The element Iridium (Ir) was first identified in 1803 by the
British chemist Smithson Tennant.[1][2] He discovered it in the residue of platinum ore that had
been dissolved in aqua regia.[1][2] The name "Iridium" was chosen due to the vibrant and
varied colors of its salts, reminiscent of a rainbow.[1][2]

The discovery of Iridium-192 itself is intrinsically linked to the groundbreaking work on artificial
radioactivity. In 1934, Iréne and Frédéric Joliot-Curie first demonstrated the ability to create
radioactive elements in the laboratory, a discovery for which they were awarded the Nobel
Prize in Chemistry in 1935.[3][4][5][6] This pivotal achievement opened the door for the
synthesis of a vast number of radioisotopes not found in nature.

Following this, a period of intense research into isotopes began. The first isotope of iridium was
identified in 1934, and subsequently, all known isotopes of iridium were discovered between
1934 and 2008.[1] While the exact date of the first synthesis of Iridium-192 is not readily
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available in historical records, it was developed as part of this broader scientific exploration into
artificially produced radioisotopes. The primary method for its production, which is still in use
today, is through the neutron activation of the stable isotope Iridium-191.[7][8][9][10]

Production of Iridium-192

Iridium-192 is a synthetic radioisotope, meaning it does not occur naturally.[11] It is produced
in a nuclear reactor by bombarding the stable isotope Iridium-191 with neutrons.[7][8][9][10]
Iridium-191, which constitutes 37.3% of naturally occurring iridium, has a high neutron capture
cross-section, making this production method efficient.[2]

Experimental Protocol: Neutron Activation of Iridium-191

The production of Iridium-192 involves the following general steps:

Target Preparation: A target of highly purified Iridium-191 is prepared. This is often in the
form of metallic discs or pellets.

e Irradiation: The Iridium-191 target is placed in a nuclear reactor where it is exposed to a high
flux of neutrons.

e Nuclear Reaction: The nucleus of an Iridium-191 atom captures a neutron, transforming it
into Iridium-192. This is represented by the nuclear equation: °1Ir + In — 192|r +y

o Processing: After irradiation, the target, which now contains Iridium-192, is removed from
the reactor. The radioactive Iridium-192 is then processed and encapsulated in a sealed
source for its intended application.

The specific activity of the resulting Iridium-192 source is dependent on the neutron flux
density, the duration of the irradiation, and the cross-section of the 1°Ir(n,y)°2Ir reaction.

Radioactive Properties and Decay Scheme

Iridium-192 is a potent source of both beta particles and gamma radiation. Its radioactive
properties are summarized in the table below.
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Property Value

Half-life 73.827 days

Beta-minus (3~) decay (95.24%) and Electron

Decay Modes
Capture (EC) (4.76%)

Beta-minus Decay Product Platinum-192 (1°2Pt)

Electron Capture Decay Product Osmium-192 (1°20s)

Principal Gamma Ray Energies (keV) 296, 308, 316, 468, 484, 588, 604, 612
Average Gamma Energy Approximately 0.38 MeV

Table 1: Key Radioactive Properties of Iridium-192

The decay of Iridium-192 is a complex process involving two primary modes, each leading to a
stable daughter nuclide.

Beta-Minus Decay

The predominant decay mode for Iridium-192 is beta-minus decay, accounting for
approximately 95.24% of its transformations.[7] In this process, a neutron within the Iridium-
192 nucleus is converted into a proton, and a high-energy electron (beta particle) and an
antineutrino are emitted. This results in the formation of an excited state of Platinum-192, which
then de-excites by emitting gamma radiation.

Electron Capture

The remaining 4.76% of Iridium-192 atoms decay via electron capture.[7] In this process, the
nucleus captures one of its own orbital electrons, which combines with a proton to form a
neutron and a neutrino. This transforms the Iridium-192 atom into an excited state of Osmium-
192, which subsequently de-excites through the emission of gamma rays.
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Caption: Decay Scheme of Iridium-192.

Experimental Determination of Half-Life

The half-life of Iridium-192 has been determined through various experimental methods over

the years. A common approach involves measuring the activity of an Iridium-192 source over a

significant period.

Methodology: lonization Chamber Measurement

Source and Detector Setup: A calibrated Iridium-192 source is placed at a fixed distance
from a stable radiation detector, such as an ionization chamber. The geometry of the setup is
kept constant to ensure consistent measurements.

Initial Measurement: An initial measurement of the source's activity (Ao) is taken at time t=0.

Periodic Measurements: The activity (A) of the source is measured at regular intervals over a
period of several half-lives.

Data Analysis: The natural logarithm of the activity (In(A)) is plotted against time (t).
According to the law of radioactive decay (A = Aoe”\(-At)), this plot should yield a straight line
with a slope of -A, where A is the decay constant.

Half-Life Calculation: The half-life (T1/2) is then calculated from the decay constant using the
formula: T1/2 = In(2)/A.
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Caption: Workflow for Half-Life Determination.
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Applications in Research and Medicine

The unique properties of Iridium-192 have led to its widespread use in various scientific and
medical fields.

e Brachytherapy: Iridium-192 is a primary radiation source in high-dose-rate (HDR)
brachytherapy for the treatment of various cancers, including prostate, breast, and cervical
cancer.[12] Its high specific activity allows for the creation of very small yet powerful radiation

sources.

« Industrial Radiography: The gamma rays emitted by Iridium-192 are used for non-
destructive testing of materials, such as inspecting welds in pipelines and other industrial
components.[10]

o Research: In research settings, Iridium-192 is used as a gamma radiation source for various
studies in physics, chemistry, and materials science. The isotope Iridium-191 was the first to
demonstrate the MOssbauer effect, a phenomenon useful in Méssbauer spectroscopy.[13]

Conclusion

From its theoretical underpinnings in the discovery of artificial radioactivity to its practical
production and application, Iridium-192 has become an indispensable tool in modern science
and medicine. A thorough understanding of its history, production, and radioactive properties is
essential for its safe and effective use in research, drug development, and clinical practice. This
guide provides a foundational overview to support these endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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